Cas no 52266-79-2 (Thiourea, N-(2,4-dimethylphenyl)-N'-ethyl-)

• Product Name: Thiourea, N-(2,4-dimethylphenyl)-N'-ethyl-
• CAS No: 52266-79-2
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 360011
• PubChem ID: 2808838
• Update Time: 2025-04-19

Thiourea, N-(2,4-dimethylphenyl)-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2,4-dimethylphenyl)-N'-ethyl-
• 1-(2,4-dimethylphenyl)-3-ethylthiourea
• SCHEMBL11512166
• 52266-79-2
• CCG-240358
• DTXSID30384587
• AKOS003444516

• Inchi： 1S/C11H16N2S/c1-4-12-11(14)13-10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3,(H2,12,13,14)
• InChI Key： VBIYAZMBBFOQPO-UHFFFAOYSA-N
• SMILES： S=C(NCC)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 208.10358
• Monoisotopic Mass: 208.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06